Cas no 475060-21-0 (N-(5-Fluoro-4-methylpyridin-2-yl)acetamide)

• Product Name: N-(5-Fluoro-4-methylpyridin-2-yl)acetamide
• CAS No: 475060-21-0
• MF: C₈H₉FN₂O
• MW: 168.168265104294
• CID: 328158
• PubChem ID: 2763162
• Update Time: 2025-06-10

N-(5-Fluoro-4-methylpyridin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-Fluoro-4-methylpyridin-2-yl)acetamide
• 2-Acetamido-5-fluoro-4-methylpyridine
• Acetamide,N-(5-fluoro-4-methyl-2-pyridinyl)-
• N-(5-fluoro-4-methyl-2-pyridinyl)-Acetamide
• 2-Acetamido-5-fluoro-4-picoline
• N1-(5-fluoro-4-methyl-2-pyridyl)acetamide
• N1-(5-fluoro-4-methyl-pyridin-2-yl)acetamide
• DTXSID80376775
• SCHEMBL5908219
• FT-0646248
• DICHLORON,N-DIETHYLPHOSPHORAMIDITE
• 475060-21-0
• FNHPTZIEXVBRFX-UHFFFAOYSA-N
• N-(5-fluoro-4-methyl-2-pyridyl)acetamide
• SB54008
• A827249
• AKOS006295452

• MDL： MFCD05662404
• Inchi： 1S/C8H9FN2O/c1-5-3-8(11-6(2)12)10-4-7(5)9/h3-4H,1-2H3,(H,10,11,12)
• InChI Key： FNHPTZIEXVBRFX-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1C)NC(C)=O

Computed Properties

• Exact Mass: 168.07000
• Monoisotopic Mass: 168.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Density: 1.234±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (6.7 g/l) (25 º C),
• PSA: 41.99000
• LogP: 1.56050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines

Additional information on N-(5-Fluoro-4-methylpyridin-2-yl)acetamide

Comprehensive Overview of N-(5-Fluoro-4-methylpyridin-2-yl)acetamide (CAS No. 475060-21-0)

N-(5-Fluoro-4-methylpyridin-2-yl)acetamide, with the CAS number 475060-21-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its fluoro and methyl substituents on the pyridine ring, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel drug candidates and crop protection agents.

The structural features of N-(5-Fluoro-4-methylpyridin-2-yl)acetamide contribute to its reactivity and versatility. The presence of a fluorine atom enhances the compound's metabolic stability and bioavailability, which are critical factors in medicinal chemistry. Meanwhile, the methyl group at the 4-position of the pyridine ring influences the compound's electronic properties, making it a promising scaffold for further derivatization. These attributes align with current trends in precision medicine and sustainable agriculture, where tailored chemical solutions are in high demand.

In recent years, the scientific community has shown growing interest in fluorinated pyridine derivatives, driven by their potential to address challenges in drug discovery and material science. Searches for terms like "fluoroacetamide derivatives" and "methylpyridine applications" have surged, reflecting the compound's relevance in cutting-edge research. Additionally, the rise of AI-driven molecular design has further amplified interest in such compounds, as they serve as building blocks for machine learning-assisted drug development.

The synthesis of N-(5-Fluoro-4-methylpyridin-2-yl)acetamide typically involves multi-step reactions, including amination and acetylation processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize its production, addressing the need for green chemistry practices. These methods not only improve yield and purity but also reduce environmental impact, a key consideration for modern laboratories.

Beyond its synthetic utility, CAS 475060-21-0 has been investigated for its biological activity. Preliminary studies suggest potential interactions with enzyme targets and receptor proteins, though further validation is required. This aligns with the broader search trends for "bioactive pyridine compounds" and "fluorinated pharmacophores," highlighting the compound's intersection with biotechnology and personalized therapeutics.

Quality control and analytical characterization of N-(5-Fluoro-4-methylpyridin-2-yl)acetamide rely on techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure compliance with stringent regulatory standards, particularly in pharmaceutical manufacturing. The compound's stability under various conditions has also been a focal point, with researchers examining its behavior in accelerated degradation studies.

As the demand for high-value chemical intermediates grows, 475060-21-0 stands out for its balance of synthetic accessibility and functional diversity. Its compatibility with parallel synthesis platforms makes it attractive for combinatorial chemistry, a trend increasingly visible in patent filings and academic publications. This positions the compound as a key player in the evolving landscape of small-molecule research.

Looking ahead, the applications of N-(5-Fluoro-4-methylpyridin-2-yl)acetamide may expand into emerging fields such as proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, areas generating substantial online search traffic. Its structural motifs could contribute to the development of next-generation therapeutics, particularly for challenging disease targets. Continuous innovation in chemical synthesis and computational modeling will likely unlock further potential for this versatile compound.